1-(4-Sulfobutyl)-2,3,3-trimethylindolium Inner Salt
1-(4-Sulfobutyl)-2,3,3-trimethylindolium Inner Salt
Brand Name:
Vulcanchem
CAS No.:
54136-26-4
VCID:
VC0032281
InChI:
InChI=1S/C15H21NO3S/c1-12-15(2,3)13-8-4-5-9-14(13)16(12)10-6-7-11-20(17,18)19/h4-5,8-9H,6-7,10-11H2,1-3H3
SMILES:
CC1=[N+](C2=CC=CC=C2C1(C)C)CCCCS(=O)(=O)[O-]
Molecular Formula:
C15H21NO3S
Molecular Weight:
295.4 g/mol
1-(4-Sulfobutyl)-2,3,3-trimethylindolium Inner Salt
CAS No.: 54136-26-4
Reference Standards
VCID: VC0032281
Molecular Formula: C15H21NO3S
Molecular Weight: 295.4 g/mol
| CAS No. | 54136-26-4 |
|---|---|
| Product Name | 1-(4-Sulfobutyl)-2,3,3-trimethylindolium Inner Salt |
| Molecular Formula | C15H21NO3S |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | 4-(2,3,3-trimethylindol-1-ium-1-yl)butane-1-sulfonate |
| Standard InChI | InChI=1S/C15H21NO3S/c1-12-15(2,3)13-8-4-5-9-14(13)16(12)10-6-7-11-20(17,18)19/h4-5,8-9H,6-7,10-11H2,1-3H3 |
| Standard InChIKey | XTNXDHCAMPMVRG-UHFFFAOYSA-N |
| SMILES | CC1=[N+](C2=CC=CC=C2C1(C)C)CCCCS(=O)(=O)[O-] |
| Canonical SMILES | CC1=[N+](C2=CC=CC=C2C1(C)C)CCCCS(=O)(=O)[O-] |
| Synonyms | 2,3,3-Trimethyl-1-(4-sulfobutyl)-3H-indolium Inner Salt |
| PubChem Compound | 10447232 |
| Last Modified | Nov 11 2021 |
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